Cas no 1210891-86-3 (3-cyclopropyl-1-(thiophen-3-yl)methylurea)

• Product Name: 3-cyclopropyl-1-(thiophen-3-yl)methylurea
• CAS No: 1210891-86-3
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 6584852
• PubChem ID: 45559769
• Update Time: 2025-10-30

3-cyclopropyl-1-(thiophen-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-(thiophen-3-yl)methylurea
• 1-cyclopropyl-3-(thiophen-3-ylmethyl)urea
• AKOS024520606
• 3-cyclopropyl-1-[(thiophen-3-yl)methyl]urea
• F5831-7593
• 1210891-86-3

• Inchi： 1S/C9H12N2OS/c12-9(11-8-1-2-8)10-5-7-3-4-13-6-7/h3-4,6,8H,1-2,5H2,(H2,10,11,12)
• InChI Key： MADICYNCMSWWAV-UHFFFAOYSA-N
• SMILES： N(C1CC1)C(NCC1C=CSC=1)=O

Computed Properties

• Exact Mass: 196.06703418g/mol
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.4Ų

Additional information on 3-cyclopropyl-1-(thiophen-3-yl)methylurea

Professional Introduction to 3-cyclopropyl-1-(thiophen-3-yl)methylurea (CAS No. 1210891-86-3)

3-cyclopropyl-1-(thiophen-3-yl)methylurea, with the chemical formula C₁₁H₁₂N₂S, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound is characterized by the presence of a cyclopropyl group and a thiophen-3-yl moiety, which are key structural features that contribute to its distinct chemical and pharmacological profile. The CAS number 1210891-86-3 uniquely identifies this molecule in scientific literature and databases, facilitating its study and application in various research domains.

The 3-cyclopropyl substituent in the molecule imparts a rigid three-membered ring structure, which can influence the compound's spatial orientation and interactions with biological targets. This structural feature is particularly interesting from a pharmacological standpoint, as it may enhance binding affinity or selectivity when interacting with proteins or enzymes. The thiophen-3-yl group, on the other hand, introduces a sulfur-containing heterocycle that is commonly found in many bioactive molecules. Thiophenes are known for their ability to modulate various biological pathways, making them valuable scaffolds in drug discovery.

In recent years, there has been growing interest in urea-based compounds due to their versatile biological activities. Urea moieties can serve as hydrogen bond donors or acceptors, which is crucial for the design of molecules that interact with biological targets. The combination of a cyclopropyl group and a thiophen-3-yl substituent in 3-cyclopropyl-1-(thiophen-3-yl)methylurea suggests potential applications in the development of novel therapeutic agents. Specifically, this compound may exhibit properties that are relevant to neurological disorders, inflammation, or other diseases where urea derivatives have shown promise.

One of the most compelling aspects of 3-cyclopropyl-1-(thiophen-3-yl)methylurea is its potential as a lead compound for further drug development. Researchers have been exploring the use of thiophene derivatives as scaffolds for designing molecules with improved pharmacokinetic properties. The presence of both cyclopropyl and thiophenyl groups may enhance the compound's solubility and metabolic stability, making it a more viable candidate for clinical applications. Additionally, the structural flexibility provided by these groups allows for modifications that can fine-tune biological activity.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 3-cyclopropyl-1-(thiophen-3-yl)methylurea contribute to this diversity by introducing novel structural motifs that may not be present in existing drug candidates. This is particularly relevant in the context of developing treatments for resistant or refractory diseases where traditional approaches have failed. The unique combination of cyclopropyl and thiophenyl groups in this compound makes it an attractive candidate for further investigation.

The synthesis of 3-cyclopropyl-1-(thiophen-3-yl)methylurea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group typically involves ring-closing metathesis or other cyclization techniques, while the thiophenyl moiety can be incorporated through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on a scalable basis.

In terms of biological activity, preliminary studies suggest that 3-cyclopropyl-1-(thiophen-3-yl)methylurea may exhibit inhibitory effects on certain enzymes or receptors associated with disease pathways. For instance, its structural features could allow it to interact with targets involved in pain modulation or neuroprotection. While these findings are still preliminary, they underscore the potential of this compound as a starting point for developing new therapeutic interventions.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 3-cyclopropyl-1-(thiophen-3-yl)methylurea and its potential biological targets. These tools allow researchers to predict binding affinities, identify key interaction sites, and optimize molecular structure for improved efficacy. By leveraging computational methods alongside experimental data, scientists can accelerate the drug discovery process and increase the likelihood of success.

As research continues to evolve, new applications for 3-cyclopropyl-1-(thiophen-3-lylmethylurea) are likely to emerge. Its unique structural features make it a versatile scaffold that can be modified to address various therapeutic needs. Whether used as a lead compound or as part of a larger molecular library, this compound represents an important contribution to the field of pharmaceutical chemistry. Its potential applications span multiple disease areas, making it a promising candidate for further exploration.